Cas no 1339391-14-8 (7-Tert-butyl-1-azaspiro[3.5]nonan-2-one)

7-Tert-butyl-1-azaspiro[3.5]nonan-2-one structure
1339391-14-8 structure
Product Name:7-Tert-butyl-1-azaspiro[3.5]nonan-2-one
CAS No:1339391-14-8
MF:C12H21NO
MW:195.301243543625
CID:5463028
Update Time:2023-08-28

7-Tert-butyl-1-azaspiro[3.5]nonan-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-tert-butyl-1-azaspiro[3.5]nonan-2-one
    • Z1238837514
    • 1-Azaspiro[3.5]nonan-2-one, 7-(1,1-dimethylethyl)-
    • 7-Tert-butyl-1-azaspiro[3.5]nonan-2-one
    • Inchi: 1S/C12H21NO/c1-11(2,3)9-4-6-12(7-5-9)8-10(14)13-12/h9H,4-8H2,1-3H3,(H,13,14)
    • InChI Key: NEWWPTJPIFKYQI-UHFFFAOYSA-N
    • SMILES: O=C1CC2(CCC(C(C)(C)C)CC2)N1

Computed Properties

  • Exact Mass: 195.162314293 g/mol
  • Monoisotopic Mass: 195.162314293 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.1
  • Molecular Weight: 195.30

7-Tert-butyl-1-azaspiro[3.5]nonan-2-one Pricemore >>

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1PlusChem
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